Cas no 1795442-64-6 (1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea
• CAS No: 1795442-64-6
• MF: C₁₇H₁₆ClF₃N₂O₂
• MW: 372.769353866577
• CID: 5369426
• Update Time: 2025-11-02

1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C17H16ClF3N2O2/c1-25-15(11-6-2-4-8-13(11)18)10-22-16(24)23-14-9-5-3-7-12(14)17(19,20)21/h2-9,15H,10H2,1H3,(H2,22,23,24)
• InChI Key： JMPCZSBQNLLQCJ-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=CC=C1Cl)OC)C(NC1=CC=CC=C1C(F)(F)F)=O

Additional information on 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea

Comprehensive Overview of 1-[2-(2-Chlorophenyl)-2-Methoxyethyl]-3-[2-(Trifluoromethyl)Phenyl]Urea (CAS No. 1795442-64-6)

The compound 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 1795442-64-6) is a specialized urea derivative with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of chlorophenyl, methoxyethyl, and trifluoromethylphenyl moieties, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery and material science.

One of the key structural features of 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea is the presence of both electron-withdrawing (trifluoromethyl and chloro) and electron-donating (methoxy) groups. This combination creates a polar molecule with interesting solubility characteristics and hydrogen bonding capabilities. The urea linkage in particular is noteworthy, as it often serves as an important pharmacophore in medicinal chemistry, capable of forming multiple hydrogen bonds with biological targets.

Recent studies have highlighted the potential of urea-based compounds like 1795442-64-6 in addressing current challenges in drug development. The pharmaceutical industry is particularly interested in such molecules for their potential as kinase inhibitors or GPCR modulators, which are hot topics in the search for new treatments for chronic diseases. The presence of the trifluoromethyl group is especially valuable, as this moiety is known to enhance metabolic stability and membrane permeability - two critical factors in drug design.

In material science applications, 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea shows promise due to its potential to form supramolecular structures through hydrogen bonding networks. Researchers are exploring its use in creating molecular sensors or as building blocks for functional materials. The compound's ability to participate in both intermolecular interactions and π-π stacking makes it particularly interesting for nanotechnology applications.

The synthesis of CAS 1795442-64-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper formation of the urea linkage. Common synthetic routes may start with appropriately substituted phenyl isocyanates and amines, with the methoxyethyl side chain being introduced through selective alkylation strategies. Purification of the final product often requires specialized techniques such as column chromatography or recrystallization to achieve the desired purity levels for research applications.

From a commercial perspective, the demand for specialized urea derivatives like 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing such compounds for their high-throughput screening programs and structure-activity relationship studies. The global market for fluorinated pharmaceuticals, which includes compounds containing trifluoromethyl groups, is projected to grow significantly in the coming years, making this compound particularly relevant.

When handling 1795442-64-6, standard laboratory safety protocols should be followed. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and safety glasses is recommended. The compound should be stored in a cool, dry place, protected from light and moisture to maintain stability. Researchers should consult the material safety data sheet for specific handling instructions and disposal guidelines.

Analytical characterization of 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea typically involves a combination of techniques including NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and HPLC analysis for purity determination. The distinct signals from the chlorophenyl and trifluoromethylphenyl groups provide clear fingerprints for compound identification and quality control purposes.

Future research directions for CAS 1795442-64-6 may explore its potential as a chemical probe in biological systems or investigate its utility in medicinal chemistry optimization programs. The compound's modular structure also makes it an attractive candidate for combinatorial chemistry approaches, where slight modifications to its structure could yield new compounds with improved properties. As computational methods in drug discovery advance, this molecule may serve as an interesting case study for molecular docking and virtual screening applications.

For researchers interested in obtaining 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea, several specialty chemical suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's important to verify the certificate of analysis and ensure the supplier can provide adequate technical support regarding the compound's properties and applications. The relatively specialized nature of this compound means that lead times may be longer than for more common chemicals, and custom synthesis options may be available for larger quantities.